Cas no 1445398-56-0 ((3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione)

• Product Name: (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione
• CAS No: 1445398-56-0
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• CID: 5972264
• PubChem ID: 126844163
• Update Time: 2025-07-01

(3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione
• 2,5-Piperazinedione, 3-(mercaptomethyl)-6-(phenylmethyl)-, (3R,6S)-
• F2147-8224
• AKOS040814534
• 1445398-56-0

• Inchi： 1S/C12H14N2O2S/c15-11-9(6-8-4-2-1-3-5-8)13-12(16)10(7-17)14-11/h1-5,9-10,17H,6-7H2,(H,13,16)(H,14,15)/t9-,10-/m0/s1
• InChI Key： BOFFVHMENMSONK-UWVGGRQHSA-N
• SMILES： N1[C@@H](CC2=CC=CC=C2)C(=O)N[C@@H](CS)C1=O

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 586.7±35.0 °C(Predicted)
• pka: 9.18±0.10(Predicted)

Additional information on (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione

Introduction to (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione (CAS No. 1445398-56-0)

(3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione is a highly specialized chemical compound with significant implications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1445398-56-0, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The precise stereochemistry of this molecule, characterized by the (3S,6R) configuration, makes it a subject of intense study for its potential biological activity and pharmacological effects.

The molecular structure of (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione consists of a piperazine ring substituted with a benzyl group at the 3-position and a sulfanylmethyl group at the 6-position. This arrangement contributes to its distinct chemical behavior and reactivity. The presence of both electron-donating and electron-withdrawing groups on the piperazine ring enhances its versatility in various chemical transformations, making it a valuable intermediate in synthetic organic chemistry.

In recent years, there has been growing interest in the development of novel piperazine derivatives for their potential therapeutic applications. Piperazine-based compounds are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The specific stereochemistry of (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione is particularly significant because enantiomeric purity can greatly influence the pharmacological activity of a drug candidate.

One of the most compelling aspects of this compound is its potential role in the development of new pharmaceutical agents. The sulfanylmethyl group introduces a reactive site that can be further functionalized to create more complex molecules with tailored biological activities. This flexibility makes (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione an attractive scaffold for drug discovery efforts aimed at addressing unmet medical needs.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy and safety of pharmaceutical compounds. The (3S,6R) configuration of (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione has been shown to confer specific biological properties that may not be observed with other stereoisomers. This underscores the need for precise synthetic methodologies to ensure the production of enantiomerically pure compounds for clinical applications.

The synthesis of complex molecules like (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione requires sophisticated techniques in organic chemistry. Advanced synthetic strategies have been employed to achieve high yields and purity levels necessary for pharmaceutical use. These methods often involve multi-step reactions with careful control over reaction conditions to minimize side products and ensure optimal product quality.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science and industrial chemistry. For instance, derivatives of piperazine have been explored as ligands in catalytic systems due to their ability to coordinate with transition metals and facilitate various chemical transformations.

In conclusion, (3S,6R)-3-benzyl-6-(sulfanylmethyl)piperazine-2,5-dione represents a significant advancement in the field of medicinal chemistry. Its precise stereochemistry and versatile reactivity make it a valuable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in both academic and industrial settings is likely to grow.